2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C14H15N5O3S2/c15-12(22)11-7-3-1-2-4-8(7)24-13(11)17-10(21)6-23-14-18-9(20)5-16-19-14/h5H,1-4,6H2,(H2,15,22)(H,17,21)(H,18,19,20)
• InChI Key: LOQAIBRYHHRCBW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NC(=O)C=NN3)C(=O)N
• Molecular Formula: C14H15N5O3S2
• Molecular Weight: 365.4 g/mol

Description

Compound “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical entity with diverse applications in various fields. It is known for its unique properties and potential uses in scientific research and industrial applications. This compound is often studied for its chemical behavior and interactions with other substances.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” involves specific synthetic routes and reaction conditions. The synthesis typically includes the reaction of precursor chemicals under controlled conditions to yield the desired product. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves the use of large reactors, precise temperature control, and efficient purification techniques to obtain the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions: Compound “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions:

Oxidation Reactions: Typically involve the use of oxidizing agents such as hydrogen peroxide or potassium permanganate under controlled conditions.

Reduction Reactions: Often utilize reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution Reactions: Commonly involve nucleophilic or electrophilic reagents to replace specific functional groups within the compound.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound.

Scientific Research Applications

Compound “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” has a wide range of scientific research applications, including but not limited to:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its interactions with biological molecules and potential therapeutic applications.

Medicine: Investigated for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of specialized materials and as a component in industrial processes.

Mechanism of Action

Compound “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or similar chemical properties. The comparison focuses on the distinct features of “this compound” that make it suitable for specific applications.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these similar compounds has its own set of properties and applications, but “2-[[2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” stands out due to its unique characteristics and versatility in various fields.